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Compound of Interest

Compound Name: 4-tert-Octylphenol-3,5-d2

Cat. No.: B584496 Get Quote

An In-depth Technical Guide to 4-tert-Octylphenol-3,5-d2

This technical guide provides a comprehensive overview of the chemical properties,

experimental applications, and biological relevance of 4-tert-Octylphenol-3,5-d2. Designed for

researchers, scientists, and drug development professionals, this document details the

compound's physical characteristics, analytical methodologies, and the known biological

pathways of its non-deuterated analogue.

Core Chemical and Physical Properties
4-tert-Octylphenol-3,5-d2 is a deuterated form of 4-tert-octylphenol, an alkylphenol. The

incorporation of two deuterium atoms at the 3 and 5 positions of the phenol ring provides a

distinct mass shift, making it an invaluable tool as an internal standard for quantitative analysis.

It is most commonly supplied as a solution in acetone for analytical purposes.[1]

Table 1: Physicochemical Properties of 4-tert-Octylphenol-3,5-d2
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Property Value Source(s)

Molecular Formula C₁₄D₂H₂₀O [1][2]

Molecular Weight 208.34 g/mol [2]

Note: Some sources report

206.32 g/mol , which is the

weight of the non-deuterated

form.

[1][3]

CAS Number 1173021-20-9 [1][2]

Appearance
Colourless solution (in

acetone)
[1]

Purity ≥98% [1]

Synonyms

4-(1,1,3,3-

Tetramethylbutyl)phenol-3,5-

d2, 4-tert-OP-D2

[2]

Storage Temperature -20°C

SMILES
[2H]c1cc(O)cc([2H])c1C(C)

(C)CC(C)(C)C

InChI Key
ISAVYTVYFVQUDY-

QFIQSOQBSA-N

Synthesis and Manufacturing Overview
While specific synthesis protocols for the deuterated 4-tert-Octylphenol-3,5-d2 are not widely

published, the manufacturing process for the parent compound, 4-tert-octylphenol, is well-

established. It is typically produced through the alkylation of phenol with di-isobutylene

(tertoctene).[4] This reaction is catalyzed by an acid catalyst, such as an ion-exchange resin or

a boron trifluoride complex.[4][5] The deuterated analogue is synthesized using similar

methods, employing deuterated starting materials or reagents.

Experimental Protocols and Applications
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The primary application of 4-tert-Octylphenol-3,5-d2 is as an internal standard in analytical

chemistry for the quantification of 4-tert-octylphenol and its ethoxylates in various matrices,

particularly environmental samples. Its use is suitable for methods such as high-performance

liquid chromatography (HPLC) and gas chromatography (GC).[1]

Detailed Protocol: Analysis of Environmental Samples
via SPME-GC-MS
One specific application is the analysis of mono and di-ethoxylates of nonylphenol and

octylphenol in environmental samples using solid-phase microextraction (SPME) followed by

gas chromatography with mass spectrometry (GC-MS).

Methodology:

Sample Preparation: An aqueous environmental sample (e.g., groundwater, wastewater) is

collected.

Internal Standard Spiking: A known concentration of 4-tert-Octylphenol-3,5-d2 solution (in

acetone) is spiked into the sample. This standard will account for variability in extraction

efficiency and instrument response.

Solid-Phase Microextraction (SPME): An SPME fiber coated with a suitable stationary phase

is exposed to the sample. The analytes, including the native 4-tert-octylphenol and the

deuterated internal standard, adsorb onto the fiber.

Desorption and GC-MS Analysis: The fiber is retracted and inserted into the hot injection port

of a gas chromatograph. The adsorbed analytes are thermally desorbed onto the GC

column.

Separation and Detection: The compounds are separated based on their boiling points and

interaction with the GC column's stationary phase. The mass spectrometer detects and

quantifies the fragments of the eluting compounds.

Quantification: The concentration of the native 4-tert-octylphenol is determined by comparing

its peak area to the peak area of the known concentration of the 4-tert-Octylphenol-3,5-d2
internal standard.
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Caption: Workflow for quantification using a deuterated standard.

Biological Activity and Signaling Pathways of the
Parent Compound
4-tert-Octylphenol is recognized as an endocrine-disrupting chemical due to its estrogenic

activity.[4][6] It can act as a weak estrogen, stimulating cell proliferation in estrogen-sensitive

cells like MCF-7 breast cancer cells.[4] Studies have shown that exposure to 4-tert-octylphenol

can have adverse effects on development and reproduction. For instance, it has been observed

to induce apoptosis in neuronal progenitor cells and reduce their proliferation in the brains of

mouse offspring, potentially disrupting brain development.[6]

As a deuterated analogue, 4-tert-Octylphenol-3,5-d2 is expected to exhibit similar biological

activity to its non-deuterated counterpart. Therefore, it can be used as a tracer in metabolic and

pharmacokinetic studies to investigate the absorption, distribution, metabolism, and excretion

of 4-tert-octylphenol.
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Caption: Estrogenic effects of 4-tert-Octylphenol.

Safety and Handling
4-tert-Octylphenol-3,5-d2 is typically supplied as a solution in acetone, which is a highly

flammable liquid. Therefore, appropriate safety precautions for handling flammable solvents

must be taken. The solution is also classified as a skin and eye irritant and may cause

drowsiness or dizziness.

Table 2: GHS Hazard Information for 4-tert-Octylphenol-3,5-d2 in Acetone
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Hazard Class Code Description

Flammable Liquids H225
Highly flammable liquid and

vapor

Eye Irritation H319 Causes serious eye irritation

Specific Target Organ Toxicity H336
May cause drowsiness or

dizziness

Users should handle the substance in a well-ventilated area, wear appropriate personal

protective equipment (PPE), including safety goggles and gloves, and store it away from heat

and ignition sources. For detailed safety information, refer to the product's Safety Data Sheet

(SDS).

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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Ontario, CA 91761, United States

Phone: (601) 213-4426
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